6-Bromo-1-cyclopropyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C14H18BrN
• Molecular Weight: 280.20 g/mol
• IUPAC Name: 6-bromo-1-cyclopropyl-4,4-dimethyl-2,3-dihydroquinoline
• InChI: InChI=1S/C14H18BrN/c1-14(2)7-8-16(11-4-5-11)13-6-3-10(15)9-12(13)14/h3,6,9,11H,4-5,7-8H2,1-2H3
• InChI Key: FXHDUXILEMWPIC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C2=C1C=C(C=C2)Br)C3CC3)C

Description

6-Bromo-1-cyclopropyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C14H18BrN and its molecular weight is 280.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred, cooled (0° C.) solution of 6-bromo-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-1-carbaldehyde (Intermediate 50, 21.8, 6.7 mmol) in anhydrous tetrahydrofuran (20 mL) under argon was treated with titanium tetra-iso-propoxide (2.15 mL, 7.39 mmol) followed by 3M solution of ethyl magnesium bromide in diethyl ether (5.6 mL, 16.8 mmol) and the reaction mixture was then heated at 50° C. overnight. It was then cooled in an ice-bath, quenched with saturated aqueous ammonium chloride solution and extracted with diethyl ether (×2). The combined organic phase was dried over anhydrous sodium sulfate, filtered over celite and evaporated in vacuo to residue which was subjected to flash column chromatography over silica gel (230-400 mesh) using 5% ethyl acetate in hexane as the eluent to afford the title compound as an oil (1.2 g, 64%).

Synthesis routes and methods II

Procedure details